Cas no 2055119-35-0 (4-Bromo-2-nitro-6-(trimethoxymethyl)aniline)

• Product Name: 4-Bromo-2-nitro-6-(trimethoxymethyl)aniline
• CAS No: 2055119-35-0
• MF: C₁₀H₁₃BrN₂O₅
• MW: 321.124622106552
• CID: 4634849
• Update Time: 2025-10-31

4-Bromo-2-nitro-6-(trimethoxymethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-nitro-6-(trimethoxymethyl)aniline

• Inchi： 1S/C10H13BrN2O5/c1-16-10(17-2,18-3)7-4-6(11)5-8(9(7)12)13(14)15/h4-5H,12H2,1-3H3
• InChI Key： AMUBJFHIUKWQBB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(OC)(OC)OC)N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• XLogP3: 1.7
• Topological Polar Surface Area: 99.5

Additional information on 4-Bromo-2-nitro-6-(trimethoxymethyl)aniline

Introduction to 4-Bromo-2-nitro-6-(trimethoxymethyl)aniline (CAS No. 2055119-35-0)

4-Bromo-2-nitro-6-(trimethoxymethyl)aniline, identified by its Chemical Abstracts Service (CAS) number 2055119-35-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a bromine substituent, a nitro group, and a trimethoxymethyl moiety on an aniline backbone, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a conjugated system of aromatic rings and functional groups, imparts distinct reactivity patterns that are exploited in various synthetic pathways.

The nitro group at the 2-position and the bromo substituent at the 4-position of the aniline ring contribute to the compound's electron-withdrawing nature, influencing its electronic properties and reactivity. Additionally, the trimethoxymethyl group at the 6-position introduces steric hindrance and electronic effects that modulate the compound's interactions with other molecules. These features make 4-Bromo-2-nitro-6-(trimethoxymethyl)aniline a versatile building block for designing novel heterocyclic compounds, pharmaceutical intermediates, and advanced materials.

In recent years, there has been growing interest in exploring the applications of 4-Bromo-2-nitro-6-(trimethoxymethyl)aniline in medicinal chemistry. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse functionalization strategies, enabling the synthesis of complex molecules with potential biological activity. For instance, researchers have utilized this compound as a precursor in the development of antimicrobial agents, where its structural motifs contribute to enhanced binding affinity to target enzymes or receptors.

Moreover, the trimethoxymethyl group provides a handle for further derivatization through etherification or reduction reactions, expanding the synthetic toolkit available for medicinal chemists. This flexibility has been leveraged in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The nitro group can be reduced to an amine, altering the electronic properties of the molecule and potentially influencing its pharmacokinetic profile. Such modifications are essential in optimizing drug candidates for efficacy and selectivity.

From a materials science perspective, 4-Bromo-2-nitro-6-(trimethoxymethyl)aniline has shown promise in the development of organic semiconductors and conductive polymers. The conjugated aromatic system and electron-withdrawing groups enhance charge transport properties, making it suitable for applications in organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and photovoltaic devices. Recent studies have demonstrated its incorporation into π-conjugated polymers that exhibit high charge mobility and thermal stability, which are crucial for reliable electronic device performance.

The synthesis of 4-Bromo-2-nitro-6-(trimethoxymethyl)aniline typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common synthetic route includes nitration followed by bromination and subsequent protection of the hydroxyl group with methanol under acidic conditions. The use of controlled reaction conditions ensures high regioselectivity and yield, minimizing side products that could complicate downstream applications.

In industrial settings, process optimization is critical to achieving cost-effective production scales while maintaining purity standards. Advances in catalytic systems have enabled greener synthetic methodologies, reducing reliance on hazardous reagents or excessive waste generation. For example, transition-metal-catalyzed cross-coupling reactions offer efficient pathways for introducing functional groups without harsh conditions.

The analytical characterization of 4-Bromo-2-nitro-6-(trimethoxymethyl)aniline relies on established spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. High-resolution NMR provides detailed information about atomic connectivity and environment, confirming structural integrity after synthesis. Mass spectrometry aids in assessing purity by detecting molecular ions and fragmentations characteristic of its functional groups.

Chromatographic methods like high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS) are employed for purification and quantification purposes. These techniques ensure that impurities derived from synthetic intermediates or side reactions do not exceed acceptable thresholds for pharmaceutical or material applications.

The growing demand for specialized intermediates like 4-Bromo-2-nitro-6-(trimethoxymethyl)aniline underscores the dynamic nature of modern chemical research. Collaborative efforts between academia and industry are fostering innovation in synthetic methodologies and expanding applications across multiple disciplines. As computational chemistry tools become more sophisticated, virtual screening approaches are being used to predict novel derivatives with enhanced properties before experimental validation.

In conclusion,4-Bromo-2-nitro-6-(trimethoxymethyl)aniline represents a structurally intriguing compound with broad utility in pharmaceutical development and advanced materials engineering. Its unique combination of functional groups offers unparalleled flexibility in synthetic design while maintaining robust chemical properties suitable for diverse applications. Continued research into its derivatives promises to unlock new possibilities in drug discovery and material science.